4-[(Z)-3-oxo-3-phenyl-1-propenyl]phenyl 4-(tert-butyl)benzenecarboxylate

• IUPAC Name: [4-[(Z)-3-oxo-3-phenylprop-1-enyl]phenyl] 4-tert-butylbenzoate
• InChI: InChI=1S/C26H24O3/c1-26(2,3)22-14-12-21(13-15-22)25(28)29-23-16-9-19(10-17-23)11-18-24(27)20-7-5-4-6-8-20/h4-18H,1-3H3/b18-11-
• InChI Key: DRCUYOHCSHEMBA-WQRHYEAKSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=CC(=O)C3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=C\C(=O)C3=CC=CC=C3
• Molecular Formula: C26H24O3
• Molecular Weight: 384.5 g/mol

Description

“4-[(Z)-3-oxo-3-phenyl-1-propenyl]phenyl 4-(tert-butyl)benzenecarboxylate” is a chemical compound with the molecular formula C26H25O3. Its molecular weight is 385.4749.

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the sources I found.

Scientific Research Applications

Stereoselective Synthesis

Facile procedures have been developed for the stereoselective synthesis of novel benzo[b][1,5]oxazepines by the condensation reaction between 2-amino phenol and tert-butyl(4R)-2,2-dimethyl-4-(3-oxo-3-phenyl-1-propynyl)-1,3-oxazolane-3-carboxylate with MCM-41(H) zeolite in acetonitrile. This showcases the compound's utility in creating structurally complex and potentially biologically active molecules (L. Nagarapu, N. Ravirala, N. Venkateswara Rao, 2001).

Synthesis of Dialkyl Bifuranyls

The reaction of tert-butyl isocyanide with electron-deficient acetylenic esters, in the presence of N1-[(Z)-1-benzoyl-3-oxo-3-phenyl-1-propenyl]-2-(2-furyl)-2-oxoacetamide, leads to dialkyl 5-tert-butylamino-[2,2']bifuranyl-3,4-dicarboxylates in moderate yields. This indicates its role in producing new compounds with potential application in organic electronics and photonics (I. Yavari, F. Nasiri, L. Moradi, H. Djahaniani, 2004).

Magnetic Susceptibility Studies

The study of 1,3,5-benzenetriyltris(N-tert-butyl nitroxide) and its analogs has contributed to the understanding of intramolecular triangular exchange coupling among three nitroxide radical centers. These findings have implications for the development of materials with unique magnetic properties, potentially useful in quantum computing and molecular electronics (Fumio Kanno, K. Inoue, N. Koga, H. Iwamura, 1993).

Mechanism of Action

The mechanism of action of this compound is not provided in the sources I found.

Future Directions

The future directions or applications of this compound are not mentioned in the sources I found.